Cas no 899958-78-2 (N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 899958-78-2
• MF: C₁₈H₁₁F₄N₃O₂S
• MW: 409.357456445694
• CID: 5489380
• PubChem ID: 7386683
• Update Time: 2025-07-23

N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024670961
• N-(2,5-difluorophenyl)-2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• 899958-78-2
• F2696-0957
• N-(2,5-difluorophenyl)-2-{[4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide
• N-(2,5-difluorophenyl)-2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide
• N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C18H11F4N3O2S/c19-10-1-3-13(21)15(7-10)24-16(26)9-28-17-18(27)25(6-5-23-17)11-2-4-12(20)14(22)8-11/h1-8H,9H2,(H,24,26)
• InChI Key： JLYGAGDMZHFQFD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1F)F)=O)C1C(N(C=CN=1)C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 409.05081042g/mol
• Monoisotopic Mass: 409.05081042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 899958-78-2)

N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 899958-78-2, represents a pinnacle of molecular design aimed at targeting complex biological pathways. Its unique structural features, characterized by the presence of multiple fluorine atoms and a pyrazinone core, make it a promising candidate for further exploration in drug development.

The structural composition of N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The fluorine atoms at the 2 and 5 positions of the phenyl ring contribute to the compound's lipophilicity and metabolic stability, while the pyrazinone scaffold provides a versatile platform for further functionalization. These attributes are particularly relevant in the context of contemporary drug discovery efforts, where the optimization of pharmacokinetic properties is paramount.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated aromatic compounds. The incorporation of fluorine into pharmaceutical molecules has been shown to improve their pharmacological profiles by enhancing binding interactions with biological targets. For instance, studies have demonstrated that fluorine atoms can increase the metabolic stability of drugs by resisting hydrolysis and oxidation processes. This stability is crucial for ensuring that therapeutic agents remain active within the biological system for an extended period.

The pyrazinone core in N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is another critical feature that contributes to its potential as a drug candidate. Pyrazinones are heterocyclic compounds that have been widely studied for their diverse biological activities. They exhibit properties such as anti-inflammatory, antimicrobial, and antiviral effects, making them valuable scaffolds for developing new medications. The presence of an oxo group at the 3-position of the pyrazinone ring further enhances its reactivity and functionality, allowing for additional chemical modifications that can fine-tune its pharmacological properties.

The sulfanyl group in the compound's structure also plays a significant role in its pharmacological behavior. Sulfanyl groups are known to participate in hydrogen bonding interactions with biological targets, which can improve binding affinity and selectivity. In addition, they can influence the solubility and bioavailability of drugs, making them important for optimizing therapeutic efficacy. The strategic placement of the sulfanyl group in N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide suggests that it may interact with specific amino acid residues in protein targets, thereby modulating their activity.

The synthesis of N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into aromatic rings typically requires specialized synthetic methodologies to ensure high yields and purity. Techniques such as metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution have been employed to achieve this goal. The synthesis also involves the formation of the pyrazinone core through cyclization reactions, which must be carefully optimized to prevent unwanted side products.

Evaluation of N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has been conducted using both computational modeling and experimental techniques. Computational studies have helped to predict its binding interactions with potential biological targets by simulating molecular dynamics simulations and docking studies. These simulations provide insights into how the compound might interact with proteins or enzymes at an atomic level. Experimental evaluations have included spectroscopic analyses such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structural integrity and purity.

The potential applications of N-(2,5-difluorophenyl)-2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide span across various therapeutic areas. Its structural features suggest that it may be effective against diseases such as cancer、neurodegenerative disorders、and infectious diseases. The compound's ability to interact with multiple biological targets makes it a versatile tool for developing combination therapies that can address complex pathologies more effectively than single-agent treatments.

Ongoing research is focused on further exploring the pharmacological potential of this compound through preclinical studies. These studies aim to evaluate its efficacy、toxicity、and pharmacokinetic properties in animal models before moving on to human clinical trials。The results from these studies will provide valuable data on whether N-(2,